Cas no 2228787-69-5 (3-fluoro-3-(4-nitrophenyl)propan-1-amine)

• Product Name: 3-fluoro-3-(4-nitrophenyl)propan-1-amine
• CAS No: 2228787-69-5
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 6471413
• PubChem ID: 165648670
• Update Time: 2025-05-25

3-fluoro-3-(4-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(4-nitrophenyl)propan-1-amine
• 2228787-69-5
• EN300-1832167

• Inchi： 1S/C9H11FN2O2/c10-9(5-6-11)7-1-3-8(4-2-7)12(13)14/h1-4,9H,5-6,11H2
• InChI Key： OCMCVDLCWOFLJI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)[N+](=O)[O-])CCN

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-fluoro-3-(4-nitrophenyl)propan-1-amine

3-Fluoro-3-(4-Nitrophenyl)Propan-1-Amine: A Comprehensive Overview

3-Fluoro-3-(4-nitrophenyl)propan-1-amine (CAS No. 2228787-69-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as compound 2228787-69-5, is characterized by its unique structure, which combines a fluoro group, a nitrophenyl group, and an amine functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 3-fluoro-3-(4-nitrophenyl)propan-1-amine in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The presence of the nitrophenyl group enhances the compound's ability to interact with biological systems, while the fluoro group contributes to its stability and solubility. These attributes make it an attractive candidate for developing novel therapeutic agents.

The synthesis of compound 2228787-69-5 involves a multi-step process that typically begins with the preparation of intermediates such as 4-nitroaniline derivatives. Advanced techniques like Suzuki coupling and nucleophilic substitution have been employed to optimize the synthesis pathway. These methods not only improve yield but also ensure the purity of the final product, which is critical for its application in pharmaceutical research.

One of the most intriguing aspects of 3-fluoro-3-(4-nitrophenyl)propan-1-amine is its ability to act as a chiral auxiliary in asymmetric synthesis. This property has been leveraged in the development of enantioselective catalysts, which are essential for producing chiral drugs with high enantiomeric excess. Recent advancements in this area have demonstrated the compound's potential in synthesizing complex molecules with high precision.

In terms of physical and chemical properties, compound 2228787-69-5 exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol has been extensively studied, providing valuable insights into its behavior in different reaction environments. These properties are crucial for determining its suitability in various chemical reactions and formulations.

The application of 3-fluoro-3-(4-nitrophenyl)propan-1-amine extends beyond pharmaceuticals. It has been explored as a building block in materials science, particularly in the synthesis of advanced polymers and coatings. Its ability to form stable bonds with other functional groups makes it a versatile component in creating materials with tailored properties.

Recent research has also focused on the environmental impact of compound 2228787-69-5. Studies have shown that it undergoes biodegradation under specific conditions, reducing its potential as an environmental pollutant. This finding is significant for industries relying on this compound, as it aligns with global efforts to promote sustainable chemistry practices.

In conclusion, 3-fluoro-3-(4-nitrophenyl)propan-1-amine (CAS No. 2228787-69-5) is a multifaceted compound with promising applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to both academic and industrial sectors.